Tartrazine
Tartrazine
Tartrazine is an organic sodium salt which is the trisodium salt of tartrazine acid. A synthetic lemon yellow azo dye used as a food colouring. It has a role as a histological dye and a food colouring. It contains a tartrazine(3-).
C.i. pigment yellow 100 is a yellow to greenish-yellow powder. (NTP, 1992)
An anionic, hydrophilic azo dye with an orange-yellow color used in fabrics, foods and cosmetics, and as a biological stain.
C.i. pigment yellow 100 is a yellow to greenish-yellow powder. (NTP, 1992)
An anionic, hydrophilic azo dye with an orange-yellow color used in fabrics, foods and cosmetics, and as a biological stain.
Brand Name:
Vulcanchem
CAS No.:
1342-47-8
VCID:
VC20938117
InChI:
InChI=1S/C16H12N4O9S2.3Na/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;;;/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3
SMILES:
C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C16H9N4Na3O9S2
Molecular Weight:
534.4 g/mol
Tartrazine
CAS No.: 1342-47-8
Cat. No.: VC20938117
Molecular Formula: C16H9N4Na3O9S2
Molecular Weight: 534.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tartrazine is an organic sodium salt which is the trisodium salt of tartrazine acid. A synthetic lemon yellow azo dye used as a food colouring. It has a role as a histological dye and a food colouring. It contains a tartrazine(3-). C.i. pigment yellow 100 is a yellow to greenish-yellow powder. (NTP, 1992) An anionic, hydrophilic azo dye with an orange-yellow color used in fabrics, foods and cosmetics, and as a biological stain. |
|---|---|
| CAS No. | 1342-47-8 |
| Molecular Formula | C16H9N4Na3O9S2 |
| Molecular Weight | 534.4 g/mol |
| IUPAC Name | trisodium;5-oxo-1-(4-sulfonatophenyl)-4-[(4-sulfonatophenyl)diazenyl]-4H-pyrazole-3-carboxylate |
| Standard InChI | InChI=1S/C16H12N4O9S2.3Na/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;;;/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3 |
| Standard InChI Key | UJMBCXLDXJUMFB-UHFFFAOYSA-K |
| SMILES | C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Colorform | Bright orange-yellow powde |
| Melting Point | greater than 572 °F (NTP, 1992) |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator